Cas no 3128-43-6 (Benzenecarbothioicacid, 4-nitro-, S-phenyl ester)

Benzenecarbothioicacid, 4-nitro-, S-phenyl ester structure
3128-43-6 structure
Product Name:Benzenecarbothioicacid, 4-nitro-, S-phenyl ester
CAS No:3128-43-6
MF:C13H9NO3S
MW:259.280462026596
CID:314669
PubChem ID:18408
Update Time:2025-04-19

Benzenecarbothioicacid, 4-nitro-, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioicacid, 4-nitro-, S-phenyl ester
    • S-phenyl 4-nitrobenzenecarbothioate
    • 4-Nitrothiobenzoesaeure-S-phenylester
    • 4-Nitro-thiobenzoesaeure-S-phenylester
    • 4-nitro-thiobenzoic acid S-phenyl ester
    • AC1L2BZI
    • BENZOIC ACID, p-NITROTHIO-, S-PHENYL ESTER
    • Benzoic acid, S-phenyl ester
    • BRN 2280611
    • CTK8I1450
    • NCIOpen2_002410
    • S-phenyl 4-nitrobenzothioate
    • S-Phenyl p-nitrothiobenzoate
    • thiophenyl 4-nitrobenzoate
    • WLN: WNR DVSR
    • DTXSID60185201
    • 4-09-00-01398 (Beilstein Handbook Reference)
    • NSC57941
    • 3128-43-6
    • NSC 57941
    • Benzenecarbothioic acid, 4-nitro-, S-phenyl ester
    • NSC-57941
    • Inchi: 1S/C13H9NO3S/c15-13(18-12-4-2-1-3-5-12)10-6-8-11(9-7-10)14(16)17/h1-9H
    • InChI Key: OJZKFJGPRODCAB-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 259.03037
  • Monoisotopic Mass: 259.030314
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 88.2

Experimental Properties

  • Density: 1.36
  • Boiling Point: 412°Cat760mmHg
  • Flash Point: 203°C
  • Refractive Index: 1.662
  • PSA: 60.21
  • LogP: 4.05050

Benzenecarbothioicacid, 4-nitro-, S-phenyl ester Related Literature

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